molecular formula C15H17NO3 B8670133 Ethyl 2-methyl-2-[(quinolin-8-yl)oxy]propanoate CAS No. 88350-05-4

Ethyl 2-methyl-2-[(quinolin-8-yl)oxy]propanoate

Cat. No.: B8670133
CAS No.: 88350-05-4
M. Wt: 259.30 g/mol
InChI Key: ZDVSDDYLDNVGBC-UHFFFAOYSA-N
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Description

Ethyl 2-methyl-2-[(quinolin-8-yl)oxy]propanoate is a useful research compound. Its molecular formula is C15H17NO3 and its molecular weight is 259.30 g/mol. The purity is usually 95%.
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Properties

CAS No.

88350-05-4

Molecular Formula

C15H17NO3

Molecular Weight

259.30 g/mol

IUPAC Name

ethyl 2-methyl-2-quinolin-8-yloxypropanoate

InChI

InChI=1S/C15H17NO3/c1-4-18-14(17)15(2,3)19-12-9-5-7-11-8-6-10-16-13(11)12/h5-10H,4H2,1-3H3

InChI Key

ZDVSDDYLDNVGBC-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C)(C)OC1=CC=CC2=C1N=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of compound NaH (248 mg, 10.2 mmol) in DMF (10 mL) was added quinolin-8-ol (500 mg, 3.44 mmol) at 28° C. After stirring for 5 minutes, ethyl 2-bromo-2-methylpropanoate (806 mg, 4.13 mmol) was added and the reaction mixture was stirred for an additional 16 h at 28° C. until the reaction was complete by TLC. The mixture was then diluted with water (50 mL) and extracted with ethyl acetate (3×20 mL). The combined organic layers were washed with brine (30 mL), dried over Na2SO4 and concentrated to give the crude product (400 mg, 44.8%) as colorless oil which was used in next step without further purification.
Name
Quantity
248 mg
Type
reactant
Reaction Step One
Quantity
500 mg
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
806 mg
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Three
Yield
44.8%

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